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Compound of Interest

Compound Name: AZ7550 Mesylate

Cat. No.: B8069384

Essential Safety and Handling Guide for AZ7550
Mesylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling
AZ7550 Mesylate in a laboratory setting. The following procedures are designed to ensure a
safe environment and minimize exposure risk to this potent kinase inhibitor.

AZ7550 Mesylate is an active metabolite of Osimertinib (AZD9291), a powerful therapeutic
agent. Due to its cytotoxic potential and limited specific safety data, it must be handled with the
utmost care, adhering to protocols for highly potent compounds.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for AZ7550 Mesylate is not readily available, data
from its parent compound, Osimertinib, indicates significant potential hazards. Osimertinib is
classified as harmful if swallowed, may cause an allergic skin reaction, is suspected of
damaging fertility or the unborn child, and can cause organ damage through prolonged or
repeated exposure. Therefore, a comprehensive and conservative approach to personal
protection is mandatory.
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Table 1: Recommended Personal Protective Equipment (PPE) for Handling AZ7550 Mesylate

PPE Category

Item

Specifications and
Procedures

Eye Protection

Safety Goggles with Side-
Shields

Must be worn at all times when
handling the compound in solid
or solution form. A face shield
should be worn in addition to
goggles when there is a risk of

splashing.

Hand Protection

Double Nitrile Gloves

(Chemotherapy-Rated)

Two pairs of powder-free nitrile
gloves rated for chemotherapy
drug handling are required.
Change the outer glove
immediately upon
contamination and both pairs
frequently (e.g., every 30-60

minutes).

Body Protection

Impervious Laboratory Coat or

Gown

A disposable, solid-front, back-
closing gown made of a low-
lint, impervious material (e.g.,
polyethylene-coated
polypropylene) is required.
Cuffs should be tucked under

the outer pair of gloves.

Respiratory Protection

N95 Respirator or Higher

A NIOSH-approved N95
respirator is the minimum
requirement when handling the
solid (powder) form of AZ7550
Mesylate outside of a
containment device. For
higher-risk procedures (e.g.,
cleaning spills), a Powered Air-
Purifying Respirator (PAPR)

may be necessary.
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Operational Plan: Handling and Experimental
Protocols

All handling of AZ7550 Mesylate, especially of the solid form, must be performed within a
designated area and inside a certified containment primary engineering control (C-PEC).

Engineering Controls:

e For Weighing and Reconstituting Solids: A certified Class Il Biological Safety Cabinet (BSC)
or a containment ventilated enclosure (CVE) / powder containment hood is mandatory to
prevent inhalation of airborne particles.

o For Handling Solutions: All subsequent dilutions and handling of solutions should be
performed in a certified chemical fume hood.

Experimental Protocol: Weighing and Preparing a Stock
Solution

This protocol provides a step-by-step guide for safely preparing a stock solution of AZ7550
Mesylate.

Materials:

AZ7550 Mesylate (solid)

o Appropriate solvent (e.g., DMSO)

o Calibrated analytical balance (located inside a C-PEC)

» Weigh paper or boat

e Spatula

o Sterile conical tubes or vials

» Pipettes and sterile, filtered tips

» Plastic-backed absorbent bench paper
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Procedure:
e Preparation of Workspace:

o Ensure the C-PEC (e.g., powder containment hood) is operating correctly.

o Cover the work surface with plastic-backed absorbent paper.

o Gather all necessary materials and place them within the C-PEC before starting.
e Donning PPE:

o Put on all required PPE as specified in Table 1 before entering the designated handling
area. This includes a gown, inner and outer gloves, safety goggles, and an N95 respirator.

e Weighing the Compound:
o Inside the C-PEC, carefully open the container of AZ7550 Mesylate.

o Using a dedicated spatula, gently transfer the desired amount of powder onto a weigh
paper on the calibrated balance. Avoid any actions that could generate dust.

o Record the weight and securely close the primary container.
e Preparing the Stock Solution:
o Carefully transfer the weighed powder into an appropriately labeled sterile vial.

o Using a calibrated pipette, slowly add the required volume of solvent (e.g., DMSO) to the
vial to achieve the desired concentration. Point the pipette tip towards the inner wall of the
vial to avoid splashing.

o Secure the vial cap and mix gently by vortexing or inverting until the solid is completely
dissolved.

e Post-Procedure Cleanup:
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o Wipe down the spatula and any surfaces inside the C-PEC with a suitable deactivating
agent followed by 70% ethanol.

o Dispose of all contaminated disposables (weigh paper, pipette tips, absorbent paper) in
the designated cytotoxic waste container.

o Doffing PPE:

o Remove PPE in the reverse order it was put on, being careful to avoid self-contamination.
The outer gloves should be removed first and disposed of as cytotoxic waste. The gown
and remaining PPE should be removed before exiting the designated area.

o Wash hands thoroughly with soap and water immediately after removing all PPE.

Disposal Plan

All materials that have come into contact with AZ7550 Mesylate must be treated as hazardous
cytotoxic waste. This waste must be segregated from regular laboratory trash.

Table 2: Disposal Guidelines for AZ7550 Mesylate Waste

Waste Type Disposal Container Procedure
Labeled, sealed, puncture- Includes contaminated gloves,
Solid Waste proof cytotoxic waste container  gowns, bench paper, weigh
(typically yellow or purple) boats, pipette tips, and vials.
Includes unused solutions, and
Labeled, sealed, leak-proof o
o ) solvents used for rinsing
Liquid Waste hazardous chemical waste )
) contaminated glassware. Do
container _
not pour down the drain.
Labeled, puncture-proof )
_ _ Includes contaminated needles
Sharps sharps container for cytotoxic

waste

and syringes.

Follow your institution's specific guidelines for hazardous waste pickup and disposal, which

typically involves incineration by a licensed waste management provider.
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Emergency Procedures

Spill Response:
o Small Spill (inside a fume hood):

Ensure PPE is worn.

[¢]

o

Absorb the spill with absorbent pads.

o

Clean the area with a suitable decontaminating solution, followed by 70% ethanol.

[¢]

Dispose of all cleaning materials as cytotoxic waste.

o Large Spill (outside a fume hood):

o

Evacuate the immediate area and alert others.

o

Prevent entry into the affected area.

[¢]

Contact your institution's Environmental Health and Safety (EHS) department immediately.

[e]

Do not attempt to clean up a large spill without specific training and equipment.

Personnel Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area
thoroughly with soap and water for at least 15 minutes.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and report the incident to your
supervisor and EHS department.
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Mechanism of Action: EGFR and IGF-1R Signaling
Inhibition

AZ7550 Mesylate, as an active metabolite of Osimertinib, functions as a kinase inhibitor
targeting both the Epidermal Growth Factor Receptor (EGFR) and the Insulin-like Growth
Factor-1 Receptor (IGF-1R). These receptors are key components of signaling pathways that

drive cell proliferation and survival in many cancers. By inhibiting these receptors, AZ7550
Mesylate disrupts downstream signaling cascades, leading to reduced tumor growth.
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Caption: Inhibition of EGFR and IGF-1R by AZ7550 Mesylate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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